Cas no 127491-00-3 (1H-Benzotriazole-6,7-diamine)

• Product Name: 1H-Benzotriazole-6,7-diamine
• CAS No: 127491-00-3
• MF: C₆H₇N₅
• MW: 149.153279542923
• CID: 2120658
• Update Time: 2023-08-04

1H-Benzotriazole-6,7-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-6,7-diamine
• 4,5-diamino-benzotriazole
• CZTHUIMQPRSFEA-UHFFFAOYSA-N

• Inchi： 1S/C6H7N5/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H,7-8H2,(H,9,10,11)
• InChI Key： CZTHUIMQPRSFEA-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(=C2N)N)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Topological Polar Surface Area: 93.6